Cas no 6745-19-3 (D-Alanine,L-alanyl-L-alanyl-)

D-Alanine,L-alanyl-L-alanyl- structure
D-Alanine,L-alanyl-L-alanyl- structure
Product Name:D-Alanine,L-alanyl-L-alanyl-
CAS No:6745-19-3
MF:C9H17N3O4
MW:231.248982191086
CID:502935
PubChem ID:111104
Update Time:2025-04-19

D-Alanine,L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine,L-alanyl-L-alanyl-
    • H-ALA-ALA-D-ALA-OH
    • L-Ala-L-Ala-D-Ala
    • L-ALANYL-ALANYL-D-ALANINE
    • (2R)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]amino]propanoic acid
    • CHEMBL189476
    • (R)-2-((S)-2-((S)-2-aminopropanamido)propanamido)propanoic acid
    • 6745-19-3
    • BDBM50169135
    • (R)-2-[(S)-2-((S)-2-Amino-propionylamino)-propionylamino]-propionic acid
    • Inchi: 1S/C9H17N3O4/c1-4(10)7(13)11-5(2)8(14)12-6(3)9(15)16/h4-6H,10H2,1-3H3,(H,11,13)(H,12,14)(H,15,16)/t4-,5-,6+/m0/s1
    • InChI Key: BYXHQQCXAJARLQ-HCWXCVPCSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C)N)=O)N[C@@H](C(=O)O)C

Computed Properties

  • Exact Mass: 231.12200
  • Monoisotopic Mass: 231.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.7
  • Topological Polar Surface Area: 122A^2

Experimental Properties

  • Density: 1.227
  • Boiling Point: 566.5 °C at 760 mmHg
  • Flash Point: 296.4 °C
  • PSA: 121.52000
  • LogP: -0.09030

D-Alanine,L-alanyl-L-alanyl- Security Information

  • Storage Condition:-15°C
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